Cas no 1804098-55-2 (4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole)
1804098-55-2 structure
Product Name:4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole
CAS No:1804098-55-2
MF:C9H7F3N2O
MW:216.159892320633
CID:4816173
Update Time:2023-08-19
4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole
-
- Inchi： 1S/C9H7F3N2O/c10-9(11,12)6-2-1-5(3-15)7-8(6)14-4-13-7/h1-2,4,15H,3H2,(H,13,14)
- InChI Key： NRFYEROEHBWQPL-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(CO)C2=C1NC=N2)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 1.5
- Topological Polar Surface Area: 48.9
4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061004297-250mg |
4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole |
1804098-55-2 | 98% | 250mg |
$915.63 | 2022-04-02 | |
| Alichem | A061004297-500mg |
4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole |
1804098-55-2 | 98% | 500mg |
$1,162.20 | 2022-04-02 | |
| Alichem | A061004297-1g |
4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole |
1804098-55-2 | 98% | 1g |
$2,185.62 | 2022-04-02 |
4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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